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Compound of Interest

Compound Name: PF-9366

Cat. No.: B10787349

Audience: Researchers, scientists, and drug development professionals.

Introduction: S-adenosylmethionine (SAM) is a universal methyl donor essential for the
methylation of DNA, RNA, proteins, and lipids.[1][2][3][4] The synthesis of SAM from L-
methionine and ATP is catalyzed by the enzyme methionine adenosyltransferase (MAT).[5][6]
[7] The MAT2A isoform, in particular, is the primary enzyme responsible for SAM production in
extrahepatic tissues and is often deregulated in cancer.[5][6][8] PF-9366 is a potent and
selective allosteric inhibitor of human methionine adenosyltransferase 2A (MAT2A).[5][8][9][10]
By inhibiting MAT2A, PF-9366 effectively reduces the intracellular levels of SAM, thereby
impacting cellular methylation potential and inhibiting the proliferation of cancer cells.[9][11][12]
[13]

This document provides detailed protocols for treating cells with PF-9366 and subsequently
measuring the intracellular levels of SAM using two common analytical methods: Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Enzyme-Linked
Immunosorbent Assay (ELISA).

Mechanism of Action of PF-9366

PF-9366 binds to an allosteric site on the MAT2A enzyme.[5][6] This binding event alters the
enzyme's active site, which leads to an increase in substrate affinity but a decrease in enzyme
turnover, ultimately resulting in the inhibition of SAM production.[5][6] The reduction in SAM
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levels disrupts the one-carbon metabolism pathway, affecting numerous downstream
methylation events crucial for cell growth and survival.[14][15][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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